Cas no 887584-98-7 (3,4-Difluoro-5-methoxybenzoic acid)

3,4-Difluoro-5-methoxybenzoic acid structure

887584-98-7 structure

Product Name:3,4-Difluoro-5-methoxybenzoic acid

CAS No:887584-98-7

MF:C₈H₆F₂O₃

MW:188.128249645233

MDL:MFCD04972453

CID:1089916

Update Time:2024-03-01

3,4-Difluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoro-5-methoxybenzoic acid
- 3,4-Difluoro-5-methoxybenzoic acid (ACI)
- MDL： MFCD04972453
- Inchi： 1S/C8H6F2O3/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3H,1H3,(H,11,12)
- InChI Key： ABWUPGYAHCQXHK-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(OC)C(F)=C(F)C=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2

3,4-Difluoro-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093431-1g	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	95%	1g	$455.40	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FN083-50mg	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	97%	50mg	154.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FN083-1g	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	97%	1g	1765.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FN083-200mg	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	97%	200mg	522.0CNY	2021-07-15
eNovation Chemicals LLC	Y1014907-1g	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	97%	1g	$120	2024-06-07
Chemenu	CM154088-250mg	3,4-difluoro-5-methoxybenzoic acid	887584-98-7	95%	250mg	$57	2023-01-09
Chemenu	CM154088-1g	3,4-difluoro-5-methoxybenzoic acid	887584-98-7	95%	1g	$151	2023-01-09
Chemenu	CM154088-5g	3,4-difluoro-5-methoxybenzoic acid	887584-98-7	95%	5g	$471	2023-01-09
eNovation Chemicals LLC	Y1227020-5g	3,4-Difluoro-5-methoxybenzoic acid	887584-98-7	95%	5g	$1100	2024-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8442-100MG	3,4-difluoro-5-methoxybenzoic acid	887584-98-7	95%	100MG	￥ 191.00	2023-04-13

3,4-Difluoro-5-methoxybenzoic acid Production Method

Production Method 1

261762-35-0

887584-98-7

Reaction Conditions

1.1 Reagents: Magnesium , Iodine Solvents: Diethyl ether ; 2 h, reflux
1.2 Solvents: Tetrahydrofuran ; 1 h, 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Development of potential preclinical candidates with promising in vitro ADME profile for the inhibition of type 1 and type 2 17β-Hydroxysteroid dehydrogenases: Design, synthesis, and biological evaluation

Abdelsamie, Ahmed S. ; Salah, Mohamed; Siebenbuerger, Lorenz; Hamed, Mostafa M.; Boerger, Carsten; et al, European Journal of Medicinal Chemistry, 2019, 178, 93-107